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Compound of Interest

Compound Name: 3,5-Dichlorosalicylaldehyde

Cat. No.: B181256

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the properties, synthesis, and
applications of 3,5-Dichlorosalicylaldehyde (CAS No. 90-60-8), a versatile halogenated
aromatic aldehyde. This document is intended to be a valuable resource for professionals in
research, chemical synthesis, and drug discovery.

Chemical and Physical Properties

3,5-Dichlorosalicylaldehyde is a pale yellow crystalline solid at room temperature. Its
chemical structure, featuring a benzene ring substituted with aldehyde, hydroxyl, and two
chlorine groups, makes it a valuable intermediate in various chemical syntheses.

Quantitative Data Summary

The key physical and chemical properties of 3,5-Dichlorosalicylaldehyde are summarized in
the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value
Molecular Formula C7H4Cl202
Molecular Weight 191.01 g/mol
Pale yellow to yellow or pale brown crystalline
Appearance
powder.[1]
Melting Point 95-97 °C.[1]
Boiling Point 236.7 °C at 760 mmHg
Density 1.547 g/cm3
N Insoluble in water; soluble in methanol and
Solubility

ethanol.[1]

Table 2: Spectroscopic Data

Spectroscopic Data

Values

1H NMR (CDCls)

5 11.39 (s, 1H, -OH), 7.64 (s, 1H, Ar-H), 7.52 (s,
1H, Ar-H).[2][3]

13C NMR

Data available from spectral databases.

Infrared (IR)

Characteristic peaks for O-H, C=0, C-Cl, and
aromatic C-H and C=C bonds.

Mass Spectrometry

Molecular ion peak and fragmentation pattern

consistent with the structure.

Synthesis and Experimental Protocols

3,5-Dichlorosalicylaldehyde can be synthesized through various methods. A common
laboratory-scale synthesis involves the Duff reaction, starting from 2,4-dichlorophenol.

Synthesis of 3,5-Dichlorosalicylaldehyde
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This protocol describes the synthesis of 3,5-Dichlorosalicylaldehyde from 2,4-dichlorophenol
and hexamethylenetetramine in methanesulfonic acid.[2][3]

Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2,4-dichlorophenol (10.0 g, 61.3 mmol) and hexamethylenetetramine
(17.2 g, 122.6 mmol) in 80 mL of methanesulfonic acid.

¢ Reaction: Heat the reaction mixture to 100 °C and stir for 1.5 hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature and dilute it
with ethyl acetate. Transfer the mixture to a separatory funnel and wash the organic layer
sequentially with water and a saturated sodium bicarbonate solution.

« |solation: Dry the organic layer over anhydrous magnesium sulfate and filter. Remove the
solvent by evaporation under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by column chromatography on silica gel using an ethyl
acetate/hexane gradient elution to yield 3,5-Dichlorosalicylaldehyde as a yellow oil (7.5 g,
64% yield).

Diagram 1: Synthesis of 3,5-Dichlorosalicylaldehyde
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Caption: Workflow for the synthesis of 3,5-Dichlorosalicylaldehyde.

Core Applications in Research and Development

3,5-Dichlorosalicylaldehyde is a valuable precursor in the synthesis of more complex
molecules, particularly Schiff bases and fluorescent sensors.

Synthesis of Schiff Base Ligands

Schiff bases are synthesized through the condensation reaction of a primary amine with an
aldehyde. These compounds and their metal complexes have a wide range of applications,
including in catalysis and as antimicrobial agents. The azomethine group (>C=N-) in Schiff
bases is crucial for their biological activities.[4][5][6]

Experimental Protocol for a Representative Schiff Base Synthesis:
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This protocol describes the synthesis of a Schiff base from 3,5-Dichlorosalicylaldehyde and a
primary amine (e.g., aniline).

» Reaction Setup: Dissolve 3,5-Dichlorosalicylaldehyde (1.91 g, 10 mmol) in 20 mL of
ethanol in a round-bottom flask with a magnetic stirrer.

» Addition of Amine: To this solution, add a stoichiometric amount of the primary amine (e.g.,
aniline, 0.93 g, 10 mmol).

o Reaction: Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography.

« |solation: Upon completion, cool the reaction mixture to room temperature. The solid Schiff
base product will precipitate out of the solution.

 Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol, and dry
under vacuum.

Diagram 2: General Synthesis of a Schiff Base
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Caption: General workflow for the synthesis of a Schiff base.

Fluorescent Sensor for Magnesium lons (Mg?*)

3,5-Dichlorosalicylaldehyde can act as a "turn-on" fluorescent sensor for magnesium ions.[7]
[8] The mechanism is based on the chelation-enhanced fluorescence (CHEF) effect. Upon
binding of two molecules of 3,5-Dichlorosalicylaldehyde to a Mg?* ion, a rigid complex is
formed, which leads to a significant increase in fluorescence intensity. This property allows for
the sensitive and selective detection of Mg2+.[7][8]

Experimental Protocol for Mg2+* Detection:

o Preparation of Stock Solution: Prepare a stock solution of 3,5-Dichlorosalicylaldehyde in a
suitable solvent (e.g., DMSO or ethanol).
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o Preparation of Test Solutions: Prepare a series of solutions containing varying concentrations
of Mg?* in a buffer solution.

e Measurement: To each test solution, add a small aliquot of the 3,5-Dichlorosalicylaldehyde
stock solution to a final concentration in the micromolar range.

o Fluorescence Spectroscopy: Measure the fluorescence emission spectrum of each solution
using a spectrofluorometer. An increase in fluorescence intensity will be observed with
increasing Mg2* concentration.

o Quantification: A calibration curve can be constructed by plotting the fluorescence intensity
against the Mg2* concentration to determine the concentration of an unknown sample.

Potential Biological Signaling Pathway Involvement

While 3,5-Dichlorosalicylaldehyde is primarily a synthetic intermediate, its structural motifs,
particularly the phenolic aldehyde group, are found in molecules with significant biological
activity. Phenolic compounds are known for their antioxidant properties, which can be mediated
through the modulation of cellular signaling pathways. One such critical pathway is the Keap1-
Nrf2 pathway, which regulates the expression of antioxidant and cytoprotective genes.

The diagram below illustrates the Keapl-Nrf2 signaling pathway, a potential target for phenolic
compounds. Under normal conditions, Nrf2 is kept in the cytoplasm by Keapl and targeted for
degradation. In the presence of oxidative stress or electrophilic compounds (which can be a
characteristic of some phenolic aldehydes or their derivatives), Keapl is modified, leading to
the release of Nrf2. Nrf2 then translocates to the nucleus, binds to the Antioxidant Response
Element (ARE), and initiates the transcription of a battery of antioxidant genes.

Diagram 3: Keapl1-Nrf2 Antioxidant Response Pathway
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Caption: A logical diagram of the Keap1-Nrf2 signaling pathway.
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Safety and Handling

3,5-Dichlorosalicylaldehyde is an irritant and should be handled with appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat. It may cause skin,
eye, and respiratory irritation.[1] Work should be conducted in a well-ventilated fume hood. For
detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b181256?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/specs/10_1220576179_35-DiChlorosalicylaldehyde-CASNO-90-60-8_069865.pdf
https://www.benchchem.com/product/b181256?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/specs/10_1220576179_35-DiChlorosalicylaldehyde-CASNO-90-60-8_069865.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0465403.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0465403_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3755241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3755241/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1370546.html
https://benthamscience.com/public/article/129774
https://benthamscience.com/public/article/129774
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c4dt03068k
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c4dt03068k
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c4dt03068k
https://www.researchgate.net/publication/268877554_A_real-time_fluorescent_sensor_specific_to_Mg2_Crystallographic_evidence_DFT_calculation_and_its_use_for_quantitative_determination_of_magnesium_in_drinking_water
https://www.benchchem.com/product/b181256#cas-number-90-60-8-properties-and-uses
https://www.benchchem.com/product/b181256#cas-number-90-60-8-properties-and-uses
https://www.benchchem.com/product/b181256#cas-number-90-60-8-properties-and-uses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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